3-(2,3-Dihydro-1,4-benzodioxin-2-yl)-6-(2,3-dihydro-1,4-benzodioxin-6-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C19H14N4O4S
• Molecular Weight: 394.4 g/mol
• IUPAC Name: 3-(2,3-dihydro-1,4-benzodioxin-3-yl)-6-(2,3-dihydro-1,4-benzodioxin-6-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C19H14N4O4S/c1-2-4-14-12(3-1)26-10-16(27-14)17-20-21-19-23(17)22-18(28-19)11-5-6-13-15(9-11)25-8-7-24-13/h1-6,9,16H,7-8,10H2
• InChI Key: YZKHRKCAKRNQEE-UHFFFAOYSA-N
• SMILES: C1COC2=C(O1)C=CC(=C2)C3=NN4C(=NN=C4S3)C5COC6=CC=CC=C6O5

Description

3-(2,3-Dihydro-1,4-benzodioxin-2-yl)-6-(2,3-dihydro-1,4-benzodioxin-6-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole, also known as BDTT, is a novel compound that has been synthesized and studied for its potential applications in scientific research. This compound has shown promising results in various studies, and its unique structure and properties make it a valuable tool for researchers in different fields.

Mechanism of Action

The mechanism of action of 3-(2,3-Dihydro-1,4-benzodioxin-2-yl)-6-(2,3-dihydro-1,4-benzodioxin-6-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves its interaction with specific molecular targets in cells. In neuroscience, 3-(2,3-Dihydro-1,4-benzodioxin-2-yl)-6-(2,3-dihydro-1,4-benzodioxin-6-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole binds to GABA receptors and modulates their activity, leading to the regulation of neuronal excitability. In cancer biology, 3-(2,3-Dihydro-1,4-benzodioxin-2-yl)-6-(2,3-dihydro-1,4-benzodioxin-6-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole induces apoptosis and cell cycle arrest by targeting specific signaling pathways involved in cell proliferation and survival. In infectious diseases, 3-(2,3-Dihydro-1,4-benzodioxin-2-yl)-6-(2,3-dihydro-1,4-benzodioxin-6-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole inhibits the growth of bacteria and fungi by disrupting their cellular processes.
Biochemical and Physiological Effects:
3-(2,3-Dihydro-1,4-benzodioxin-2-yl)-6-(2,3-dihydro-1,4-benzodioxin-6-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been found to have several biochemical and physiological effects in cells. In neuroscience, 3-(2,3-Dihydro-1,4-benzodioxin-2-yl)-6-(2,3-dihydro-1,4-benzodioxin-6-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to enhance the activity of GABA receptors, leading to the inhibition of neuronal excitability. In cancer biology, 3-(2,3-Dihydro-1,4-benzodioxin-2-yl)-6-(2,3-dihydro-1,4-benzodioxin-6-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole induces apoptosis and cell cycle arrest by regulating the expression of specific genes involved in these processes. In infectious diseases, 3-(2,3-Dihydro-1,4-benzodioxin-2-yl)-6-(2,3-dihydro-1,4-benzodioxin-6-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole inhibits the growth of bacteria and fungi by disrupting their cellular processes.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-(2,3-Dihydro-1,4-benzodioxin-2-yl)-6-(2,3-dihydro-1,4-benzodioxin-6-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is its unique structure and properties, which make it a valuable tool for researchers in different fields. 3-(2,3-Dihydro-1,4-benzodioxin-2-yl)-6-(2,3-dihydro-1,4-benzodioxin-6-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has shown promising results in various studies, and its potential applications in neuroscience, cancer biology, and infectious diseases make it a versatile compound for scientific research.
However, one of the limitations of 3-(2,3-Dihydro-1,4-benzodioxin-2-yl)-6-(2,3-dihydro-1,4-benzodioxin-6-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is its relatively low solubility in water, which can make it challenging to work with in some experimental setups. Additionally, the synthesis process of 3-(2,3-Dihydro-1,4-benzodioxin-2-yl)-6-(2,3-dihydro-1,4-benzodioxin-6-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is complex and requires several steps, which can be time-consuming and expensive.

Future Directions

There are several future directions for the study of 3-(2,3-Dihydro-1,4-benzodioxin-2-yl)-6-(2,3-dihydro-1,4-benzodioxin-6-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in scientific research. In neuroscience, further studies are needed to investigate the specific molecular targets and signaling pathways involved in the modulation of GABA receptors by 3-(2,3-Dihydro-1,4-benzodioxin-2-yl)-6-(2,3-dihydro-1,4-benzodioxin-6-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. In cancer biology, the potential anticancer properties of 3-(2,3-Dihydro-1,4-benzodioxin-2-yl)-6-(2,3-dihydro-1,4-benzodioxin-6-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole need to be further explored, including its effectiveness in vivo and its potential side effects.
In infectious diseases, 3-(2,3-Dihydro-1,4-benzodioxin-2-yl)-6-(2,3-dihydro-1,4-benzodioxin-6-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole could be further studied for its potential applications in the development of new antibiotics and antifungal agents. Additionally, the synthesis process of 3-(2,3-Dihydro-1,4-benzodioxin-2-yl)-6-(2,3-dihydro-1,4-benzodioxin-6-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole could be optimized to improve its yield and purity, making it more accessible for scientific research.
Conclusion:
In conclusion, 3-(2,3-Dihydro-1,4-benzodioxin-2-yl)-6-(2,3-dihydro-1,4-benzodioxin-6-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a novel compound that has shown promising results in various scientific research areas, including neuroscience, cancer biology, and infectious diseases. Its unique structure and properties make it a valuable tool for researchers in different fields, and further studies are needed to fully explore its potential applications and mechanisms of action.

Synthesis Methods

The synthesis of 3-(2,3-Dihydro-1,4-benzodioxin-2-yl)-6-(2,3-dihydro-1,4-benzodioxin-6-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves several steps, including the reaction of 2,3-dihydro-1,4-benzodioxin-2-amine with 2,3-dihydro-1,4-benzodioxin-6-amine to form a dihydrobenzodioxin intermediate. This intermediate is then reacted with thiosemicarbazide and triethyl orthoformate to form the final product, 3-(2,3-Dihydro-1,4-benzodioxin-2-yl)-6-(2,3-dihydro-1,4-benzodioxin-6-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. The synthesis process has been optimized to obtain high yields and purity of the compound.

Scientific Research Applications

3-(2,3-Dihydro-1,4-benzodioxin-2-yl)-6-(2,3-dihydro-1,4-benzodioxin-6-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been studied for its potential applications in various scientific research areas, including neuroscience, cancer biology, and infectious diseases. In neuroscience, 3-(2,3-Dihydro-1,4-benzodioxin-2-yl)-6-(2,3-dihydro-1,4-benzodioxin-6-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to modulate the activity of GABA receptors, which play a crucial role in the regulation of neuronal excitability. This makes 3-(2,3-Dihydro-1,4-benzodioxin-2-yl)-6-(2,3-dihydro-1,4-benzodioxin-6-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole a potential candidate for the treatment of neurological disorders such as epilepsy and anxiety.
In cancer biology, 3-(2,3-Dihydro-1,4-benzodioxin-2-yl)-6-(2,3-dihydro-1,4-benzodioxin-6-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been found to inhibit the proliferation of cancer cells by inducing apoptosis and cell cycle arrest. This suggests that 3-(2,3-Dihydro-1,4-benzodioxin-2-yl)-6-(2,3-dihydro-1,4-benzodioxin-6-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole could be developed as a potential anticancer agent. In infectious diseases, 3-(2,3-Dihydro-1,4-benzodioxin-2-yl)-6-(2,3-dihydro-1,4-benzodioxin-6-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has shown promising results in inhibiting the growth of bacteria and fungi, making it a potential candidate for the development of new antibiotics.